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Compound of Interest

Compound Name: Brugine

Cat. No.: B1215537 Get Quote

Application Notes and Protocols: Brugine
For Researchers, Scientists, and Drug Development Professionals

Introduction
Brugine is a tropane alkaloid naturally occurring in the mangrove plant Bruguiera sexangula.[1]

[2] Identified as (+)-tropine 1,2-dithiolan-3-carboxylate, it is a subject of interest for its potential

biological activities.[1] These application notes provide a comprehensive guide to the

preparation and storage of Brugine solutions for research and development purposes. Due to

the limited availability of public data on Brugine, some of the following recommendations are

based on best practices for handling tropane alkaloids and other research compounds.

Experimental validation by the end-user is strongly recommended.

Physicochemical Properties
A summary of the known physicochemical properties of Brugine is presented in Table 1.

Table 1: Physicochemical Properties of Brugine
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Property Value Reference

CAS Number 14912-30-2 [1]

Molecular Formula C₁₂H₁₉NO₂S₂ [3]

Molecular Weight 273.4 g/mol [3]

Appearance Powder ChemFaces

Storage (Solid) Desiccate at -20°C BioCrick

Solution Preparation
Solubility
Brugine is reported to be soluble in several organic solvents. While quantitative solubility data

is not widely available, the following solvents have been documented to dissolve Brugine.

Table 2: Qualitative Solubility of Brugine

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) Soluble [1]

Chloroform Soluble [1]

Dichloromethane Soluble [1]

Ethyl Acetate Soluble [1]

Acetone Soluble [1]

Note: For biological assays, DMSO is a common solvent for creating high-concentration stock

solutions. However, the final concentration of DMSO in the assay should be kept low (typically

<0.5%) to avoid solvent-induced artifacts.

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Brugine in DMSO.
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Materials:

Brugine powder (MW: 273.4 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated pipettes

Procedure:

Equilibration: Allow the vial of Brugine powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh out a precise amount of Brugine powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.734 mg of

Brugine.

Dissolution: Add the weighed Brugine powder to a sterile microcentrifuge tube or amber

glass vial. Add the desired volume of anhydrous DMSO (e.g., 1 mL for a 10 mM solution from

2.734 mg of Brugine).

Mixing: Cap the tube/vial securely and vortex thoroughly until the Brugine is completely

dissolved. Gentle warming in a water bath (37°C) may assist in dissolution.

Storage: Store the stock solution at -20°C in small aliquots to minimize freeze-thaw cycles.

Table 3: Example Volumes of DMSO for a 10 mM Stock Solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1215537?utm_src=pdf-body
https://www.benchchem.com/product/b1215537?utm_src=pdf-body
https://www.benchchem.com/product/b1215537?utm_src=pdf-body
https://www.benchchem.com/product/b1215537?utm_src=pdf-body
https://www.benchchem.com/product/b1215537?utm_src=pdf-body
https://www.benchchem.com/product/b1215537?utm_src=pdf-body
https://www.benchchem.com/product/b1215537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass of Brugine Volume of DMSO to Add Final Concentration

1 mg 365.7 µL 10 mM

5 mg 1.829 mL 10 mM

10 mg 3.657 mL 10 mM

Storage and Stability
Solid Compound
The solid powder of Brugine should be stored in a tightly sealed container, protected from

light, and kept in a desiccated environment at -20°C.

Stock Solutions
There is currently no published data on the long-term stability of Brugine in solution. As a

tropane alkaloid with an ester linkage, Brugine may be susceptible to hydrolysis, especially in

aqueous solutions or in the presence of acids or bases. Tropane alkaloids can also be sensitive

to thermal degradation.[4]

General Recommendations for Stock Solution Storage:

Temperature: Store stock solutions at -20°C or -80°C for long-term storage.

Aliquoting: Prepare small-volume aliquots to avoid repeated freeze-thaw cycles.

Light Protection: Store solutions in amber-colored vials or protect them from light to prevent

photodegradation.

Inert Atmosphere: For extended storage, consider overlaying the solution with an inert gas

like argon or nitrogen before sealing.

Table 4: Recommended Storage Conditions for Brugine Solutions
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Format
Storage
Temperature

Duration Special Conditions

Solid -20°C Long-term
Desiccate, protect

from light

Stock Solution (in

DMSO)
-20°C or -80°C Short to medium-term

Aliquot, protect from

light

Working Dilutions

(Aqueous)
2-8°C Use immediately

Prepare fresh for each

experiment

It is highly recommended to perform periodic quality control of the stock solution using a

suitable analytical method to ensure its integrity over time.

Experimental Protocols
Workflow for Brugine Solution Preparation
The following diagram illustrates a typical workflow for the preparation of Brugine stock and

working solutions.

Stock Solution Preparation Storage Working Solution Preparation

Brugine Powder Weigh Brugine
Equilibrate to RT

Dissolve in Anhydrous DMSO Vortex to Homogenize 10 mM Stock Solution Aliquot into Light-Protected Tubes Store at -20°C or -80°C Thaw a Single Aliquot Dilute in Assay Buffer Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for Brugine solution preparation and storage.

Protocol for Stability Assessment (Recommended)
To ensure the reliability of experimental results, a stability study of Brugine in the chosen

solvent and storage conditions is recommended. A validated analytical method is a prerequisite

for this protocol.
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Objective: To determine the stability of a 10 mM Brugine stock solution in DMSO at different

storage temperatures.

Materials:

10 mM Brugine stock solution in DMSO

HPLC-UV/MS system (or other suitable analytical instrument)

Calibrated pipettes

Amber vials

Procedure:

Initial Analysis (T=0): Immediately after preparation, dilute an aliquot of the 10 mM Brugine
stock solution to a suitable concentration for analysis (e.g., 100 µM in mobile phase).

Analyze by HPLC-UV/MS to determine the initial peak area and purity.

Sample Storage: Aliquot the remaining stock solution into multiple amber vials and store

them at the desired temperatures (e.g., Room Temperature, 4°C, -20°C).

Time-Point Analysis: At regular intervals (e.g., 1, 2, 4, 8, 12 weeks), retrieve one aliquot from

each storage temperature.

Sample Preparation and Analysis: Prepare the samples for analysis in the same manner as

the T=0 sample and analyze using the same HPLC-UV/MS method.

Data Analysis: Compare the peak area of Brugine at each time point to the initial peak area

to calculate the percentage of Brugine remaining. Monitor for the appearance of new peaks,

which may indicate degradation products.

Analytical Methods (Proposed)
Currently, there are no published analytical methods specifically validated for Brugine.

However, based on its structure as a tropane alkaloid, High-Performance Liquid

Chromatography (HPLC) coupled with UV or Mass Spectrometry (MS) detection is a highly

suitable technique for its quantification and purity assessment.
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Table 5: Proposed HPLC Method Parameters for Brugine Analysis

Parameter Proposed Condition Rationale/Comments

Column
C18 Reverse-Phase (e.g., 2.1

x 100 mm, 1.8 µm)

Commonly used for tropane

alkaloid separation.

Mobile Phase A 0.1% Formic Acid in Water
Provides good peak shape for

basic compounds.

Mobile Phase B
0.1% Formic Acid in

Acetonitrile

Common organic modifier for

reverse-phase HPLC.

Gradient

Start with a low percentage of

B, ramp up to a high

percentage of B

To elute Brugine and potential

degradation products.

Flow Rate 0.2 - 0.4 mL/min
Typical for a 2.1 mm ID

column.

Column Temperature 30-40°C
To ensure reproducible

retention times.

Detection
UV at ~210 nm and/or ESI-MS

in positive ion mode

Tropane alkaloids often have a

UV chromophore. MS provides

mass confirmation.

Injection Volume 1-5 µL

Dependent on sample

concentration and instrument

sensitivity.

Note: This method is a starting point and would require optimization and validation for

parameters such as linearity, accuracy, precision, and limit of detection (LOD) and

quantification (LOQ).

Hypothetical Signaling Pathway
The specific biological targets and signaling pathways of Brugine have not been elucidated. As

a tropane alkaloid, it may interact with neurotransmitter receptors, such as muscarinic
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acetylcholine receptors (mAChRs), similar to other well-known tropane alkaloids like atropine.

The following diagram illustrates a hypothetical pathway.

Target Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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